Cas no 1804499-90-8 (2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine
• CAS No: 1804499-90-8
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 4931198
• Update Time: 2025-05-23

2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Cl2F3N2O/c8-5-3(1-13)14-2-4(6(5)9)15-7(10,11)12/h2H,1,13H2
• InChI Key： WWOGJCSWDJKWQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1CN)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine, also known by its CAS number 1804499-90-8, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is a pyridine derivative with a unique substitution pattern that imparts it with distinct chemical properties. The presence of an aminomethyl group at position 2, along with dichloro substituents at positions 3 and 4, and a trifluoromethoxy group at position 5, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine involves a series of carefully controlled reactions. The starting material is typically a pyridine derivative that undergoes chlorination at positions 3 and 4. Subsequent substitution reactions introduce the trifluoromethoxy group at position 5 and the aminomethyl group at position 2. These reactions are optimized to ensure high yields and purity, making the compound suitable for use in downstream applications.

In recent years, there has been growing interest in the use of pyridine derivatives like CAS 1804499-90-8 in drug discovery. The compound's structure allows for significant functionalization, enabling researchers to explore its potential as an intermediate in the development of novel therapeutic agents. For instance, studies have shown that this compound can serve as a precursor for the synthesis of kinase inhibitors, which are critical in the treatment of various cancers.

Beyond pharmaceuticals, 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine also finds applications in agrochemicals. Its ability to act as an intermediate in the synthesis of pesticides and herbicides has made it a valuable commodity in the agricultural industry. Recent research has focused on optimizing the compound's stability under field conditions to enhance its effectiveness as an agrochemical ingredient.

The chemical properties of CAS 1804499-90-8 are heavily influenced by its substituents. The trifluoromethoxy group contributes to the compound's hydrophobicity and stability, while the dichloro groups enhance its reactivity in certain chemical transformations. The aminomethyl group introduces nucleophilic character, making it amenable to reactions such as alkylation and acylation.

In terms of safety and handling, 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine must be treated with care due to its potential hazards. Proper personal protective equipment should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent contamination or degradation.

The future outlook for this compound is promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and materials science. Its unique combination of functional groups makes it a versatile building block for constructing complex molecular architectures.

In conclusion, CAS 1804499-90-8, or 2-(Aminomethyl)-3,4-dichloro-5-(trifluoromethoxy)pyridine, stands out as a critical intermediate in modern chemical synthesis. Its diverse applications across pharmaceuticals and agrochemicals highlight its importance in contemporary research and development efforts.